Cas no 1324-77-2 (Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-)

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- structure
1324-77-2 structure
Product Name:Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
CAS No:1324-77-2
MF:C37H29N3O6S2
MW:675.772666692734
CID:160529
PubChem ID:135764619
Update Time:2025-04-19

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
    • [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulphophenyl)amino]phenyl]methyl]phenyl]amino]benzenesulphonic acid
    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]...
    • 2-{[(1E,4E)-4-([4-(phenylamino)phenyl]{4-[(2-sulfophenyl)amino]phenyl}methylidene)cyclohexa-2,5-dien-1-ylidene]amino}benzenesulfonic acid
    • 42770:1
    • Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfonphenyl)amino]phenyl]methyl]phenyl]amino]-
    • C.I.Pigment Blue 18
    • P.B.18
    • Reflex Blue
    • DTXSID4061672
    • 1324-77-2
    • ((4-((4-(Phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulphophenyl)amino)phenyl)methyl)phenyl)amino)benzenesulphonic acid
    • Benzenesulfonic acid, [[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-
    • EINECS 215-386-8
    • NS00045424
    • Benzenesulfonic acid, ((4-((4-(phenylimino)-2,5-cyclohexadien-1-ylidene)(4-((sulfophenyl)amino)phenyl)methyl)phenyl)amino)-
    • 2-[4-[(4-phenyliminocyclohexa-2,5-dien-1-ylidene)-[4-(2-sulfoanilino)phenyl]methyl]anilino]benzenesulfonic acid
    • Inchi: 1S/C37H29N3O6S2/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46/h1-25,39-40H,(H,41,42,43)(H,44,45,46)
    • InChI Key: IZHYQFNFRVPCBD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1NC1C=CC(=CC=1)C(=C1C=CC(C=C1)=NC1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC=CC=1S(=O)(=O)O)(=O)(=O)O |c:23,t:16|

Computed Properties

  • Exact Mass: 675.14997
  • Monoisotopic Mass: 675.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 9
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 162A^2
  • XLogP3: 8.1

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.667
  • PSA: 145.16
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd